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For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols provide detailed guidance on patient

preparation for Gallium-68 (Ga-68) DOTA-NOC Positron Emission Tomography/Computed

Tomography (PET/CT) scans. Adherence to these protocols is critical for ensuring optimal

image quality, accurate quantitative analysis, and patient safety, which are paramount in

research and drug development settings.

Introduction
Ga-68 DOTA-NOC is a radiolabeled somatostatin analog used for imaging neuroendocrine

tumors (NETs) that overexpress somatostatin receptors (SSTRs).[1][2][3] The Ga-68

radionuclide is a positron emitter, allowing for high-resolution imaging with PET, while the

DOTA-NOC peptide has a high affinity for SSTR subtypes 2, 3, and 5. Proper patient

preparation is essential to maximize the binding of the radiotracer to the target receptors and

minimize background activity, thereby enhancing image contrast and diagnostic accuracy.

Patient Preparation Protocols
Dietary Instructions
While some sources suggest that fasting is not strictly required for Ga-68 DOTA-NOC PET/CT

scans, a period of fasting is often recommended to ensure standardized conditions and

potentially improve image quality.[4][5]
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Parameter Recommendation Rationale

Fasting Period 3-6 hours prior to the scan.

To reduce physiological

gastrointestinal activity that

could interfere with image

interpretation.

Hydration

Patients should be well-

hydrated. It is recommended to

drink approximately 1 liter (34

oz) of water two hours before

the appointment.

To ensure good renal

clearance of the radiotracer

and reduce radiation dose to

the bladder.

Permitted Fluids

Only plain water is

recommended during the

fasting period.

Sugary drinks and caffeine

should be avoided to prevent

any potential metabolic

interference.

Medication Management
The most critical aspect of patient preparation for a Ga-68 DOTA-NOC PET/CT scan is the

management of somatostatin analog therapies, as these can competitively block the SSTRs

and reduce the uptake of the radiotracer.

Medication Type Specific Drugs Withholding Period

Short-Acting Somatostatin

Analogs
Octreotide (Sandostatin)

Discontinue for 24 hours

before the scan.

Long-Acting Somatostatin

Analogs

Octreotide LAR (Sandostatin

LAR), Lanreotide (Somatuline

Depot), Pasireotide LAR

(Signifor LAR)

Schedule the PET/CT scan

just prior to the next scheduled

dose (typically after 3-4

weeks). Some sources

recommend scheduling the

scan at least one week after

the last injection.

Note: All medication adjustments should be made in consultation with the referring physician.
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Pre-Scan Checklist and Patient Instructions
A thorough patient interview and clear instructions are crucial for a successful scan.

Timing Instruction

24 Hours Prior
- Avoid strenuous physical activity.- Ensure

adequate hydration by drinking plenty of water.

Day of Scan

- Continue to drink plain water.- Wear warm,

comfortable, and loose-fitting clothing without

metal zippers or buttons.- Remove all metal

objects, including jewelry, glasses, and

dentures, before the scan.- Bring a list of current

medications.

Upon Arrival

- A technologist will explain the procedure and

take a detailed medical history.- An intravenous

(IV) line will be inserted for the radiotracer

injection.

Immediately Before Imaging

- The patient will be asked to void their bladder

to reduce radiation exposure and minimize

artifacts from urinary activity.

Experimental (Imaging) Protocol
The following protocol outlines the key steps for the acquisition of a Ga-68 DOTA-NOC PET/CT

scan.
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Step Parameter Details

1. Radiopharmaceutical

Administration
Dose

For adults, the typical

administered activity ranges

from 100 to 200 MBq (2.7 to

5.4 mCi). For children, the

dose is weight-based, typically

2 MBq/kg.

Route of Administration

Intravenous (IV) bolus

injection, followed by a saline

flush.

2. Uptake Phase Duration

Approximately 45-60 minutes.

Some protocols suggest a

range of 60 ± 15 minutes.

Patient State

The patient should rest

comfortably in a quiet, isolated

room.

3. Image Acquisition Patient Positioning
Supine, with arms raised

above the head if possible.

Scan Range

Typically from the vertex of the

skull to the mid-thigh. A whole-

body scan (head to toes) may

be performed if clinically

indicated.

CT Scan

A low-dose CT scan is

performed for attenuation

correction and anatomical

localization. Oral contrast may

be administered to improve

visualization of the

gastrointestinal tract.

PET Scan
Emission data is acquired for

4-5 minutes per bed position.
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4. Post-Scan Instructions Hydration

Patients are encouraged to

drink plenty of fluids to help

flush the remaining radiotracer

from their body.

Breastfeeding

Lactating women should be

advised to pump and discard

breast milk for 12 hours after

the administration of Ga-68

DOTA-NOC.

Visualizations
Patient Preparation and Imaging Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Patient Preparation and Imaging Workflow for Ga-68 DOTA-NOC PET/CT

Pre-Scan Preparation

Day of Scan

Post-Scan

Scheduling and Medication Review
(Somatostatin Analogs)

Provide Patient Instructions
(Diet, Hydration, Clothing)

24 Hours Prior:
Hydration, No Strenuous Activity

Patient Arrival and Check-in
(Confirm Prep, Medical History)

IV Line Placement

Ga-68 DOTA-NOC Injection

Uptake Phase (45-60 min)
(Patient at Rest)

Void Bladder Immediately Before Scan

Patient Positioning on Scanner

PET/CT Image Acquisition

Provide Post-Scan Instructions
(Hydration, Breastfeeding)

Patient Discharge
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Impact of Patient Preparation on Image Quality

Preparation Steps

Image Quality Outcomes

Fasting

Reduced Physiological
GI Uptake

Hydration

Lower Blood Pool
Activity

Minimized Bladder
Artifact & Radiation Dose

Somatostatin Analog
Withdrawal

Maximized Radiotracer
Uptake in Tumors

Pre-scan Bladder Voiding

Improved Signal-to-Noise
Ratio

Accurate SUV
Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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